Cas no 114748-57-1 (2',3'-Dideoxy-5-iodocytidine)

2',3'-Dideoxy-5-iodocytidine Properties

Names and Identifiers

• Cytidine,2',3'-dideoxy-5-iodo-
• 5-I-ddC
• 5-Iodo-2',3'-dideoxycytidine
• 2',3'-Dideoxy-5-iodocytidine
• 5'-Iodo-2',3'-dideoxycytidine
• 5-Iodo-2',3'-Dideoxy-D-Cytidine
• 4-Amino-1-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-iodopyrimidin-2(1H)-one
• 5-iodo-2', 3'-dideoxycytidine
• SCHEMBL3437075
• A901370
• F86904
• HY-W048478
• AKOS027325610
• CS-0100718
• AMWJPSDPTPKJGN-CAHLUQPWSA-N
• 4-amino-1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-5-iodopyrimidin-2-one
• AC-32188
• Cytidine, 2',3'-dideoxy-5-iodo-
• CHEMBL388683
• 114748-57-1
• DA-60021
• 2',3'-dideoxy-5-iodocytidine
• +Expand

• MDL： MFCD23160768
• InChIKey： AMWJPSDPTPKJGN-CAHLUQPWSA-N
• Inchi： 1S/C9H12IN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h3,5,7,14H,1-2,4H2,(H2,11,12,15)/t5-,7+/m0/s1
• SMILES： IC1C(N([H])[H])=NC(N(C=1[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])O[H])O1)=O

Computed Properties

• Exact Mass: 336.99196
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 336.992334
• Heavy Atom Count: 16
• Complexity: 369
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 88.2

Experimental Properties

• PSA: 88.15
• Refractive Index: 1.78
• Boiling Point: 487.8°Cat760mmHg
• Flash Point: 248.8°C
• Solubility: Slightly soluble (18 g/l) (25 º C),
• Density: 2.22±0.1 g/cm3 (20 ºC 760 Torr),